Cas no 1804833-45-1 (2-(Aminomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 2-(Aminomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1804833-45-1
• MF: C₈H₇F₃N₂O₄
• MW: 252.147392511368
• CID: 4832067
• Update Time: 2025-10-30

2-(Aminomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C8H7F3N2O4/c9-8(10,11)17-5-1-3(7(15)16)6(14)13-4(5)2-12/h1H,2,12H2,(H,13,14)(H,15,16)
• InChI Key： MOLOWJORLFOXOM-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)O)C(NC=1CN)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 425
• XLogP3: -2
• Topological Polar Surface Area: 102

Additional information on 2-(Aminomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid

Recent Advances in the Study of 2-(Aminomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS: 1804833-45-1)

The compound 2-(Aminomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS: 1804833-45-1) has recently emerged as a molecule of significant interest in medicinal chemistry and drug discovery. This pyridine derivative, characterized by its unique trifluoromethoxy and aminomethyl functional groups, has shown promising pharmacological properties in recent studies. Researchers have been particularly interested in its potential as a building block for novel therapeutic agents targeting neurological disorders and inflammatory diseases.

Recent structural-activity relationship (SAR) studies published in the Journal of Medicinal Chemistry (2023) have demonstrated that this compound serves as an excellent scaffold for developing potent and selective inhibitors of specific enzyme targets. The presence of both the carboxylic acid and aminomethyl groups allows for versatile modifications, making it particularly valuable in lead optimization processes. The trifluoromethoxy group has been shown to significantly enhance metabolic stability, addressing a common challenge in drug development.

In a groundbreaking study by Smith et al. (Nature Chemical Biology, 2024), this compound was identified as a key intermediate in the synthesis of novel GABAA receptor modulators. The research team utilized 1804833-45-1 as a starting material to develop compounds with improved blood-brain barrier penetration and reduced off-target effects compared to existing medications. Their work demonstrated that derivatives of this compound showed 3-5 times greater selectivity for α2/α3 subunit-containing GABAA receptors, which are important targets for anxiety disorders without the sedative effects associated with traditional benzodiazepines.

From a synthetic chemistry perspective, recent advancements in the production of 2-(Aminomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid have significantly improved its accessibility for research purposes. A 2023 paper in Organic Process Research & Development detailed a novel catalytic process that increased yield from 42% to 78% while reducing hazardous waste byproduct generation. This development is particularly important as it addresses both economic and environmental concerns associated with scaling up production of this valuable intermediate.

Ongoing preclinical studies suggest that derivatives of this compound may have applications beyond neurological disorders. Recent findings presented at the 2024 American Chemical Society National Meeting indicated potential anti-inflammatory properties through modulation of the NLRP3 inflammasome pathway. These findings, while preliminary, open new avenues for developing treatments for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

As research into 2-(Aminomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid continues to advance, the compound's versatility and promising pharmacological profile position it as an important tool in modern drug discovery. Future studies are expected to explore its potential in additional therapeutic areas and further optimize its physicochemical properties for clinical development.